11a-Hydroxy progesterone b-D-glucuronide
Description
The compound (2S,3S,4S,5R)-6-[[(8R,9R,10R,11S,13S,14R,17S)-17-acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid is a complex organic molecule This compound is characterized by its intricate structure, which includes multiple chiral centers and functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (2S,3S,4S,5R)-6-[[(8R,9R,10R,11S,13S,14R,17S)-17-acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,
Properties
Molecular Formula |
C27H38O9 |
|---|---|
Molecular Weight |
506.6 g/mol |
IUPAC Name |
(2S,3S,4S,5R)-6-[[(8R,9R,10R,11S,13S,14R,17S)-17-acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C27H38O9/c1-12(28)16-6-7-17-15-5-4-13-10-14(29)8-9-26(13,2)19(15)18(11-27(16,17)3)35-25-22(32)20(30)21(31)23(36-25)24(33)34/h10,15-23,25,30-32H,4-9,11H2,1-3H3,(H,33,34)/t15-,16-,17-,18+,19+,20+,21+,22-,23+,25?,26+,27-/m1/s1 |
InChI Key |
WVTMNZAPPOMZST-JTKNBAMPSA-N |
Isomeric SMILES |
CC(=O)[C@H]1CC[C@H]2[C@@]1(C[C@@H]([C@@H]3[C@@H]2CCC4=CC(=O)CC[C@]34C)OC5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O)C |
Canonical SMILES |
CC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC5C(C(C(C(O5)C(=O)O)O)O)O)C |
Origin of Product |
United States |
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